Cas no 126801-58-9 (Ethoxysulfuron (~90%))

• Product Name: Ethoxysulfuron (~90%)
• CAS No: 126801-58-9
• MF: C₁₅H₁₈N₄O₇S
• MW: 398.391022205353
• MDL: MFCD01863143
• CID: 63848
• PubChem ID: 329757128
• Update Time: 2025-05-19

Ethoxysulfuron (~90%) Chemical and Physical Properties

Names and Identifiers

• ethoxysulfuron
• (2-ethoxyphenyl) N-[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamate
• 1-(4,6-dimethoxypyrimidin-2-yl)-3-(2-ethoxyphenoxysulfonyl)urea
• 2-ethoxyphenyl [(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamate
• 2-ethoxyphenyl [[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]sulfamate
• Sunrice
• hoe095404
• Ethoxysulfuron [iso]
• Ethoxysulfuron Standard
• ETHOXYSULFURON PESTANAL, 100 MG
• Ethoxysulfuron Solution, 1000ppm
• 1(4,6-dimethoxypyrimidin-2-yl)-3-(2-ethoxyphenoxysulfony)urea
• 2-ethoxyphenyl (4,6-diMethoxypyriMidin-2-yl)carbaMoylsulfaMate
• Ethoxysulfuron 100mg [126801-58-9]
• UWVKRNOCDUPIDM-UHFFFAOYSA-N
• 2A9C8090ZD
• EBD44507
• BDBM50424592
• VZ31990
• C18440
• Ethoxysulfuron, PESTANAL(R), analytical standard
• 801E589
• A805606
• HOE-095404
• 1-(2-Ethoxyphenoxysulfonyl)-3-(4,6-dimethoxy-2-pyrimidyl)urea
• FT-0631123
• N-(((4,6-DIMETHOXY-2-PYRIMIDINYL)AMINO)CARBONYL)SULFAMIC ACID 2-ETHOXYPHENYL ESTER
• Q22807473
• Ethoxysulfuron 100 microg/mL in Acetonitrile
• N-[[(4,6-Dimethoxy-2-pyrimidinyl)amino]carbonyl]sulfamic acid, 2-Ethoxyphenyl ester
• 2-Ethoxyphenyl [(4,6-dimethoxy-2-pyrimidinyl)carbamoyl]sulfamate
• 2-ETHOXYPHENYL (((4,6-DIMETHOXY-2-PYRIMIDINYL)AMINO)CARBONYL)SULFAMATE
• CHEMBL2313153
• UNII-2A9C8090ZD
• 1-(2-Ethoxyphenoxysulfonyl)-3-(4,6-dimethoxy-2-pyrimidyl)-urea
• Sulfamic acid, [[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl](2-ethoxyphenyl)-
• 3-(4,6-dimethoxypyrimidin-2-yl)-1-(2-ethoxyphenoxysulfonylurea)
• CHEBI:81748
• SCHEMBL65311
• AS-76182
• N'-(4,6-Dimethoxypyrimidin-2-yl)-N-(2-ethoxyphenoxysulfonyl)urea
• D92859
• 2-ethoxyphenyl 4,6-dimethoxypyrimidin-2-ylcarbamoylsulfamate
• DTXSID1057951
• J-005438
• 3-(4,6-dimethoxypyrimidin-2-yl)-1-(2-ethoxyphenoxysulfonyl)urea
• NS00002951
• Sulfamic acid, N-[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]-, 2-ethoxyphenyl ester
• 126801-58-9
• AKOS015895277
• Ethoxysulfuron (~90%)
• ETHOXYSULFURON [MI]
• 2-Ethoxyphenyl ((4,6-dimethoxy-2-pyrimidinyl)carbamoyl)sulfamate
• DTXCID5031719
• DB-041839

• MDL： MFCD01863143
• Inchi： 1S/C15H18N4O7S/c1-4-25-10-7-5-6-8-11(10)26-27(21,22)19-15(20)18-14-16-12(23-2)9-13(17-14)24-3/h5-9H,4H2,1-3H3,(H2,16,17,18,19,20)
• InChI Key： UWVKRNOCDUPIDM-UHFFFAOYSA-N
• SMILES： S(NC(NC1N=C(C=C(N=1)OC)OC)=O)(=O)(=O)OC1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 398.09000
• Monoisotopic Mass: 398.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Melting Point: 145-147°
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.583
• PSA: 146.35000
• LogP: 2.88250
• Solubility: Not determined
• Vapor Pressure: No data available

Ethoxysulfuron (~90%) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S60-S61
• Hazardous Material Identification：
• Safety Term：S60
• Toxicity：LD50 in rats (mg/kg): >3270 orally; >4000 dermally (Hacker)
• Risk Phrases：R50/53
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Ethoxysulfuron (~90%)

Latest Research on Ethoxysulfuron (~90%) and Its Chemical Identifier 126801-58-9

Ethoxysulfuron (~90%), identified by the CAS number 126801-58-9, is a sulfonylurea herbicide widely used in agriculture for weed control. Recent studies have focused on its environmental impact, degradation pathways, and potential applications in sustainable farming. This research brief synthesizes the latest findings to provide a comprehensive overview of its current status in the agrochemical and biomedical fields.

A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the photodegradation kinetics of Ethoxysulfuron under simulated sunlight. The research revealed that Ethoxysulfuron undergoes rapid degradation in aqueous solutions, with a half-life of approximately 12 hours. The study identified several degradation byproducts, including sulfonamide derivatives, which exhibited significantly lower phytotoxicity compared to the parent compound. This finding is crucial for assessing the environmental safety of Ethoxysulfuron applications.

In the realm of biomedical research, a novel application of 126801-58-9 has emerged. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that Ethoxysulfuron derivatives show inhibitory activity against certain cancer cell lines, particularly in breast and colon cancers. The mechanism appears to involve the disruption of microtubule assembly, similar to some established chemotherapeutic agents. While preliminary, these results suggest potential for repurposing this agricultural chemical in oncology drug development.

Analytical chemistry advancements have improved detection methods for Ethoxysulfuron residues. A recent development in mass spectrometry techniques allows for detection limits as low as 0.01 μg/L in water samples, addressing growing concerns about herbicide contamination in aquatic ecosystems. Regulatory agencies in several countries are currently evaluating these new methods for implementation in environmental monitoring programs.

The synthesis of Ethoxysulfuron has also seen improvements. A 2023 patent describes a more efficient production method that reduces byproduct formation while maintaining the ~90% purity standard. This innovation could lower production costs and minimize environmental impact from manufacturing processes.

Looking forward, research priorities include comprehensive ecotoxicological studies of long-term Ethoxysulfuron exposure and exploration of its potential pharmaceutical applications. The dual nature of 126801-58-9 as both an agricultural chemical and a potential therapeutic agent presents unique opportunities for interdisciplinary collaboration between agrochemical and biomedical researchers.